2-Aminobenzaldehyde hydrochloride
Overview
Description
2-Aminobenzaldehyde is an organic compound with the formula C6H4(NH2)CHO . It is one of three isomers of aminobenzaldehyde and is a low-melting yellow solid that is soluble in water . It is prepared by the reduction of 2-nitrobenzaldehyde with aqueous ferrous sulfate and ammonia .
Synthesis Analysis
2-Aminobenzaldehyde is usually prepared by the reduction of 2-nitrobenzaldehyde with iron or iron (II) sulfate . It has been used in the preparation of quinoline derivatives as antiviral agents, electroluminescent materials for OLEDs, and in Friedlander-type synthesis .
Molecular Structure Analysis
The molecular formula of 2-Aminobenzaldehyde is C7H7NO . It has an average mass of 121.137 Da and a monoisotopic mass of 121.052765 Da .
Chemical Reactions Analysis
2-Aminobenzaldehyde is used to prepare quinolines by the Friedländer synthesis . It also forms trimeric and tetrameric condensation products that have been studied as ligands .
Physical And Chemical Properties Analysis
2-Aminobenzaldehyde has a density of 1.2±0.1 g/cm3, a boiling point of 258.7±23.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.5 mmHg at 25°C . It has an enthalpy of vaporization of 49.6±3.0 kJ/mol and a flash point of 110.2±22.6 °C .
Scientific Research Applications
- Application : It plays a crucial role in the synthesis of dihydroquinolones, which are important heterocyclic compounds with diverse biological activities .
- Application : 2-Aminobenzaldehyde hydrochloride is a common precursor in the synthesis of these compounds. It undergoes condensation reactions with various aromatic amines to yield acridines and acridones .
- Application : Researchers study the spontaneous formation of ribonucleotides under realistic prebiotic conditions. In this context, 2-aminobenzaldehyde hydrochloride contributes to the mechanistic understanding of nucleotide synthesis, particularly in combination with 5-phospho-α-D-ribose-1-diphosphate (α-PRPP) and nucleobases .
Rhodium-Catalyzed Alkyne Hydroacylation
Acridine and Acridone Synthesis
Prebiotic Chemistry and Nucleotide Formation
Mechanism of Action
Target of Action
2-Aminobenzaldehyde, an organic compound with the formula C6H4(NH2)CHO It is a low-melting yellow solid that is soluble in water . It is usually prepared by reduction of 2-nitrobenzaldehyde with iron or iron (II) sulfate .
Mode of Action
It is known to react with primary amines to form imine derivatives, also known as schiff bases . This reaction is acid-catalyzed and reversible .
Biochemical Pathways
2-Aminobenzaldehyde is used to prepare quinolines by the Friedländer synthesis . By template reactions, it also forms trimeric and tetrameric condensation products that have been studied as ligands . It is also a common precursor to acridines and acridones .
Result of Action
The result of the action of 2-Aminobenzaldehyde hydrochloride is largely dependent on the specific reaction conditions and the presence of other reactants. For example, it can form imine derivatives when reacted with primary amines .
Action Environment
The action of 2-Aminobenzaldehyde hydrochloride can be influenced by various environmental factors. For instance, the pH of the reaction environment can affect the rate at which imine compounds are formed . The reaction is generally greatest near a pH of 5, and drops at higher and lower pH’s .
Safety and Hazards
properties
IUPAC Name |
2-aminobenzaldehyde;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO.ClH/c8-7-4-2-1-3-6(7)5-9;/h1-5H,8H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KXXLHPYCPKDAIG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C=O)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.60 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Aminobenzaldehyde hydrochloride | |
CAS RN |
51723-15-0 |
Source
|
| Record name | 51723-15-0 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![2-[4-(2-Aminoethyl)phenoxy]ethanol](/img/structure/B3042068.png)
